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Compound of Interest

Compound Name: 5'-Chloro-2'-hydroxyacetophenone

Cat. No.: B072141

A Technical Guide to 5'-Chloro-2'-
hydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chloro-2'-
hydroxyacetophenone, a versatile chemical intermediate. The document details its chemical
identity, physical properties, and significant applications in organic synthesis, particularly as a
precursor for compounds with potential therapeutic activities.

Chemical Identity: Synonyms and Alternative Names

5'-Chloro-2'-hydroxyacetophenone is known by a variety of names in chemical literature and
commercial catalogs. A comprehensive list of these identifiers is crucial for accurate literature
searches and material sourcing.

1-(5-Chloro-2-hydroxyphenyl)ethan-1-one[1]

1-(5-Chloro-2-hydroxyphenyl)ethanone[1][2][3][4][5]

1-ACETYL-5-CHLORO-2-HYDROXYBENZENE[4]

2-Acetyl-4-chlorophenol[1][2][3]
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2-HYDROXY-5-CHLORO ACETOPHENONE[1][4]

2'-Hydroxy-5'-chloroacetophenone[1][2][3][4][5]

5-Chloro-2-hydroxyacetophenone[1][3][4][6]

Acetophenone, 5'-chloro-2'-hydroxy-[1][3]

Ethanone, 1-(5-chloro-2-hydroxyphenyl)-[1][3][4]

Physicochemical Properties

The physical and chemical properties of 5'-Chloro-2'-hydroxyacetophenone are summarized
in the table below, providing essential data for experimental design and safety considerations.

Property Value Source
Molecular Formula CsH7CIO2 [11[2117]
Molecular Weight 170.59 g/mol [11121171
CAS Number 1450-74-4 [L12131[7]
White solid / Almost white
Appearance ) [2]
crystalline powder
Melting Point 52-56 °C [2]
107-109 °C (at 12 mmHg) 126-
Boiling Point 128 °C (at 28 mmHg) 270.9 °C  [2]
(at 760 mmHg)
Density 1.3 g/cm3
Flash Point 117.6 °C
XTGCUDZCCIRWHL-
InChl Key 21171

UHFFFAOYSA-N

Canonical SMILES

CC(=0)C1=C(C=CC(=C1)Cl)O

[2]
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Role in Organic Synthesis

5'-Chloro-2'-hydroxyacetophenone is a key precursor in the synthesis of various heterocyclic

compounds and other complex organic molecules. Its utility is primarily demonstrated in the

formation of chromenes, chalcones, and Schiff bases, which are classes of compounds

investigated for a range of biological activities.

Key Synthetic Applications:

o Chromene Derivatives: It serves as a starting material for synthesizing compounds like 6-

Chloro-2-methyl-4H-chromen-4-one. Chromenes are a class of heterocyclic compounds with

potential applications in the development of anti-inflammatory and anti-cancer drugs.[2][8]

e Chalcone Derivatives: The compound is used to produce 1-(2-Hydroxyphenyl)-5-phenyl-2,4-

pentadien-1-ones, which are derivatives of chalcones. Chalcones are known for their diverse

biological activities, including anti-bacterial, anti-fungal, and anti-cancer properties.[2][8]

o Schiff Bases: It can be condensed with salicylhydrazide to yield Schiff bases, which are

reported to form copper(ll) complexes.[9]

o Allyl Ethers: It is an intermediate in the synthesis of molecules such as 2-styrenyl allyl ether.

[2](8]

The following diagram illustrates the role of 5'-Chloro-2'-hydroxyacetophenone as a

precursor in these synthetic pathways.

Synthetic Pathways from 5'-Chloro-2'-hydroxyacetophenone
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Caption: Synthetic utility of 5'-Chloro-2'-hydroxyacetophenone.

Experimental Protocols: Methodological Overview

While detailed, step-by-step experimental protocols are specific to individual research papers,
the general methodologies for the syntheses mentioned above are well-established in organic
chemistry.

¢ Synthesis of Chromene Derivatives: A common method involves the reaction of a
hydroxyacetophenone with an appropriate reagent, such as an anhydride or an acid chloride,
often under basic or acidic conditions to facilitate cyclization.

e Synthesis of Chalcone Derivatives: This typically involves a Claisen-Schmidt condensation
reaction between an acetophenone and an aldehyde (in this case, cinnamaldehyde or a
related compound) in the presence of a base catalyst.

o Formation of Schiff Bases: This is generally achieved through the condensation reaction of
the ketone group on the acetophenone with a primary amine (like salicylhydrazide), often
with acid catalysis and removal of water to drive the reaction to completion.

For precise experimental conditions, including reagents, solvents, reaction times, temperatures,
and purification methods, researchers should consult the primary literature citing these
synthetic transformations.

Safety and Handling

5'-Chloro-2'-hydroxyacetophenone is classified with the GHSO07 pictogram, indicating it can
be harmful or an irritant.[7] Hazard statements include H315 (Causes skin irritation), H319
(Causes serious eye irritation), and H335 (May cause respiratory irritation). Appropriate
personal protective equipment (PPE), such as gloves, eye protection, and a dust mask, should
be used when handling this compound. It should be stored in a dry, well-ventilated place,
sealed in its container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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